Cas no 21407-69-2 (1-(2,5-dimethylpyrrol-1-yl)-2,5-dimethyl-4-nitrosopiperazine)

• Product name: 1-(2,5-dimethylpyrrol-1-yl)-2,5-dimethyl-4-nitrosopiperazine
• CAS No: 21407-69-2
• MF: C₁₂H₂₀N₄O
• MW: 236.313402175903
• CID: 1404834
• PubChem ID: 253318

1-(2,5-dimethylpyrrol-1-yl)-2,5-dimethyl-4-nitrosopiperazine Chemical and Physical Properties

Names and Identifiers

• 1-(2,5-dimethylpyrrol-1-yl)-2,5-dimethyl-4-nitrosopiperazine
• KST-1B1730
• NSC76142
• 1-(2,5-Dimethyl-1H-pyrrol-1-yl)-2,5-dimethyl-4-nitrosopiperazine
• AC1Q6RA5
• CTK4E6682
• AR-1B0288
• AC1L5NVL
• 1-(4-Nitroso-trans-2,5-dimethyl-piperazino)-2,5-dimethyl-pyrrol
• KST-1B1730; NSC76142; 1-(2,5-Dimethyl-1H-pyrrol-1-yl)-2,5-dimethyl-4-nitrosopiperazine; AC1Q6RA5; CTK4E6682; AR-1B0288; AC1L5NVL; 1-(4-Nitroso-trans-2,5-dimethyl-piperazino)-2,5-dimethyl-pyrrol;
• NSC 76142
• 21407-69-2
• 1-(2,5-dimethylpyrrol-1-yl)-2,5-dimethyl-4-nitroso-piperazine
• NSC-76142
• DTXSID00943968

• Inchi： InChI=1S/C12H20N4O/c1-9-5-6-10(2)16(9)15-8-11(3)14(13-17)7-12(15)4/h5-6,11-12H,7-8H2,1-4H3
• InChI Key： BFCWKMNOFOCBFH-UHFFFAOYSA-N
• SMILES： CC1CN(C(CN1N2C(=CC=C2C)C)C)N=O

Computed Properties

• Exact Mass: 236.1639
• Monoisotopic Mass: 236.16371127g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 276
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 40.8Ų
• XLogP3: 2.6

Experimental Properties

• PSA: 40.84
• LogP: 1.81980

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines